Cas no 2034397-22-1 (1-[(4-fluorophenyl)methyl]-3-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]urea)

• Product Name: 1-[(4-fluorophenyl)methyl]-3-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]urea
• CAS No: 2034397-22-1
• MF: C₁₈H₂₁FN₄O₂
• MW: 344.3833
• CID: 5349437
• Update Time: 2025-06-15

1-[(4-fluorophenyl)methyl]-3-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]urea Chemical and Physical Properties

Names and Identifiers

• GHRRWKMLJBJBQK-WKILWMFISA-N
• 1-(4-fluorobenzyl)-3-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)urea
• 1-[(4-fluorophenyl)methyl]-3-(4-pyrazin-2-yloxycyclohexyl)urea
• 1-[(4-fluorophenyl)methyl]-3-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]urea

• Inchi： 1S/C18H21FN4O2/c19-14-3-1-13(2-4-14)11-22-18(24)23-15-5-7-16(8-6-15)25-17-12-20-9-10-21-17/h1-4,9-10,12,15-16H,5-8,11H2,(H2,22,23,24)
• InChI Key： GHRRWKMLJBJBQK-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N([H])C(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C([H])=NC([H])=C([H])N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 410
• XLogP3: 2.2
• Topological Polar Surface Area: 76.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-[(4-fluorophenyl)methyl]-3-[(1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl]urea

Professional Introduction to Compound with CAS No. 2034397-22-1 and Product Name: 1-[(4-fluorophenyl)methyl]-3-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]urea

Compound with the CAS number 2034397-22-1 and the product name 1-[(4-fluorophenyl)methyl]-3-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorophenyl moiety and a pyrazin-2-yloxy substituent attached to a cyclohexyl ring, contribute to its unique chemical and biological properties.

The fluorophenyl group is known for its ability to enhance metabolic stability and binding affinity, making it a common structural element in drug design. In contrast, the pyrazin-2-yloxy moiety introduces a polar aromatic ring that can interact with biological targets in a specific manner. The cyclohexyl ring, with its stereochemistry defined as (1R,4R), further influences the molecule's three-dimensional conformation, which is critical for its interaction with biological receptors.

Recent research in medicinal chemistry has highlighted the importance of such multifaceted structures in developing novel therapeutic agents. The combination of these structural elements in 1-[(4-fluorophenyl)methyl]-3-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]urea suggests that it may exhibit properties suitable for a wide range of biological activities. For instance, the presence of both hydrophobic and hydrophilic regions in the molecule could facilitate its interaction with membrane-bound receptors or enzymes.

One of the most promising areas of research involving this compound is its potential as an inhibitor of kinases, which are enzymes involved in various cellular processes, including cell growth and division. Kinase inhibitors have been widely studied for their therapeutic potential in treating cancers and inflammatory diseases. The structural features of 1-[(4-fluorophenyl)methyl]-3-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]urea, particularly the fluorophenyl group and the pyrazin-2-yloxy substituent, are reminiscent of known kinase inhibitors that have shown efficacy in preclinical studies.

Moreover, the stereochemistry of the cyclohexyl ring has been demonstrated to play a crucial role in the biological activity of many drug candidates. The specific (1R,4R) configuration in this compound may contribute to its selectivity for certain kinases over others, thereby reducing off-target effects. This level of structural optimization is essential for developing drugs that are both effective and well-tolerated by patients.

In addition to its potential as a kinase inhibitor, 1-[(4-fluorophenyl)methyl]-3-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]urea may also exhibit other biological activities. For example, the pyrazin-2-yloxy group could interact with transcription factors or other regulatory proteins, influencing gene expression. This dual functionality makes the compound an attractive candidate for further exploration in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the fluorophenyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the installation of the pyrazin-2-yloxy substituent requires expertise in nucleophilic substitution reactions. These synthetic challenges highlight the need for skilled chemists who can navigate complex synthetic pathways to produce high-quality intermediates and final products.

Recent advances in computational chemistry have also played a significant role in designing and optimizing molecules like 1-[(4-fluorophenyl)methyl]-3-[(1R,4R)-4-(pyrazin-2-yloxy)cyclohexyl]urea. Molecular modeling techniques can predict how different structural modifications will affect the molecule's interactions with biological targets. This approach has accelerated the drug discovery process by allowing researchers to identify promising candidates before conducting expensive wet lab experiments.

The development of new therapeutic agents is often hampered by issues related to solubility and bioavailability. However, the structural features of this compound may mitigate these concerns. The presence of both polar and non-polar regions can enhance solubility while maintaining stability during storage and transportation. Additionally, modifications such as glycosylation or other prodrug strategies could further improve bioavailability if needed.

In conclusion, 1-[ ( 4 - fluoro pheny l ) m eth yl ] - 3 - [ ( 1 R , 4 R ) - 4 - ( p y razin - 2 - y lo x y ) c y clo hex y l ] u rea represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a fluorophenyl group, pyrazin - 2 - y lo x y substituent,and stereochemically defined cyc lohexy l ring makes it an attractive candidate for further exploration in drug discovery. As research continues to uncover new biological targets and mechanisms, this compound holds promise for contributing to next-generation therapeutics that address unmet medical needs.